N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-2-((4-methoxyphenyl)thio)acetamide

• IUPAC Name: N-(1-ethyl-2-oxobenzo[cd]indol-6-yl)-2-(4-methoxyphenyl)sulfanylacetamide
• InChI: InChI=1S/C22H20N2O3S/c1-3-24-19-12-11-18(16-5-4-6-17(21(16)19)22(24)26)23-20(25)13-28-15-9-7-14(27-2)8-10-15/h4-12H,3,13H2,1-2H3,(H,23,25)
• InChI Key: CPLNLKDDHMXUDS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C3C(=C(C=C2)NC(=O)CSC4=CC=C(C=C4)OC)C=CC=C3C1=O
• Molecular Formula: C22H20N2O3S
• Molecular Weight: 392.5 g/mol

Description

N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-2-((4-methoxyphenyl)thio)acetamide is a useful research compound. Its molecular formula is C22H20N2O3S and its molecular weight is 392.47. The purity is usually 95%.
BenchChem offers high-quality N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-2-((4-methoxyphenyl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-2-((4-methoxyphenyl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

In Vitro Metabolism and Cytochrome P450 Involvement

A study by Coleman et al. (1999) delved into the in vitro metabolism of alachlor, a chloroacetanilide herbicide, by human liver microsomes and identified human cytochrome P450 isoforms responsible for its metabolism. This research is crucial for understanding how similar compounds are metabolized in the human body and the role of specific cytochrome P450 enzymes in this process (Coleman, S., Liu, S., Linderman, R., Hodgson, E., & Rose, R., 1999).

Structural Studies on Co-crystals

Karmakar et al. (2009) conducted structural studies on co-crystals and a salt of quinoline derivatives, which share a structural resemblance with the compound . Their work on understanding the crystal structure and formation of co-crystals with aromatic diols can provide insights into the physical properties and potential applications of similar compounds (Karmakar, A., Kalita, D., & Baruah, J., 2009).

Antioxidant Activity of Coordination Complexes

The study by Chkirate et al. (2019) on the synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes revealed significant antioxidant activity. Such insights are valuable for developing new compounds with potential therapeutic applications based on their antioxidant properties (Chkirate, K., Fettach, S., Karrouchi, K., Sebbar, N. K., Essassi, E., Mague, J., Radi, S., El Abbes Faouzi, M., Adarsh, N. N., & Garcia, Y., 2019).